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Compound of Interest

Compound Name: Aschantin

Cat. No.: B080573

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Core
Molecular Data of Aschantin

This document provides a concise summary of the fundamental molecular characteristics of
Aschantin, a tetrahydrofurofuran lignan recognized for its potential antioxidant and anti-
inflammatory properties.[1] The data herein is presented to support research and development
activities.

Quantitative Molecular Data

The essential molecular identifiers for Aschantin have been determined and are summarized
below. This data serves as a foundational reference for analytical and computational studies.

Property Value Reference
Molecular Formula C22H2407 [21[3114]
Molecular Weight 400.42 g/mol [3]
Monoisotopic Mass 400.1522 Da [2][4]

Experimental Protocols for Structural Determination

The determination of the molecular formula and weight of a compound like Aschantin relies on
established analytical chemistry techniques. These methods provide the empirical data
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necessary to confirm the compound's elemental composition and mass.

2.1 Mass Spectrometry (MS) Mass spectrometry is the primary technique for determining the
molecular weight and formula of a compound.

o Objective: To accurately measure the mass-to-charge ratio (m/z) of the ionized compound
and its fragments.

o Methodology:

o lonization: A sample of Aschantin is introduced into the mass spectrometer and ionized,
often using techniques like Electrospray lonization (ESI). ESI is suitable for polar
molecules and is less likely to cause fragmentation, allowing for the observation of the
molecular ion.

o Mass Analysis: The ionized molecules are accelerated into a mass analyzer (e.g.,
Quadrupole, Time-of-Flight - TOF, or Orbitrap). The analyzer separates the ions based on
their m/z ratio.

o Detection: The separated ions are detected, and their abundance is recorded, generating
a mass spectrum.

o Data Interpretation: The peak corresponding to the intact molecule (molecular ion, such as
[M+H]*) provides the molecular weight. High-resolution mass spectrometry (HRMS) can
provide mass accuracy to within a few parts per million (ppm), which allows for the
unambiguous determination of the elemental formula (C22H2407) by distinguishing it from
other combinations of atoms with the same nominal mass.

2.2 Elemental Analysis This technique provides the percentage composition of the elements
(carbon, hydrogen, oxygen) in the compound, which is used to derive the empirical formula.

o Objective: To determine the relative proportions of each element in Aschantin.
e Methodology:

o Combustion: A precisely weighed sample of Aschantin is combusted in a furnace with
excess oxygen.
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o Gas Separation: The combustion products (COz, H20, etc.) are passed through a series of
columns that separate the different gases.

o Quantification: The amount of each gas is measured using detectors (e.g., thermal
conductivity).

o Calculation: The mass of each element in the original sample is calculated from the
masses of the combustion products. These values are used to determine the percentage
composition and, subsequently, the simplest whole-number ratio of atoms (empirical
formula). The molecular formula is then determined by comparing the empirical formula
weight to the molecular weight obtained from mass spectrometry.

Visualization of Core Data Relationship

The following diagram illustrates the direct logical relationship between the compound and its
fundamental molecular properties.

L ERIT I ey ¢ Molecular Formula C22H2407 Molecular Weight 400.42 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound identity to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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